3-(2-(Ethylthio)benzamido)cyclohexyl phenylcarbamate

• IUPAC Name: [3-[(2-ethylsulfanylbenzoyl)amino]cyclohexyl] N-phenylcarbamate
• InChI: InChI=1S/C22H26N2O3S/c1-2-28-20-14-7-6-13-19(20)21(25)23-17-11-8-12-18(15-17)27-22(26)24-16-9-4-3-5-10-16/h3-7,9-10,13-14,17-18H,2,8,11-12,15H2,1H3,(H,23,25)(H,24,26)
• InChI Key: KYHXIPWUGJVVGP-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2CCCC(C2)OC(=O)NC3=CC=CC=C3
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves the use of spectroscopic techniques like IR, NMR, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactivity of the compound and predicting its behavior in different chemical reactions.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound such as melting point, boiling point, solubility, stability, and reactivity.

Scientific Research Applications

Synthetic Methods and Chemical Reactivity

Research on compounds structurally similar to 3-(2-(Ethylthio)benzamido)cyclohexyl phenylcarbamate often focuses on synthetic methods and chemical reactivity. For instance, Elkholy and Morsy (2006) explored the synthesis of tetrahydropyrimido[4,5-b]quinoline derivatives, highlighting methodologies that could be applicable to synthesizing structurally related compounds (Y. M. Elkholy & M. A. Morsy, 2006). Similarly, Tran et al. (2014) discussed copper-catalyzed intermolecular amidation and imidation of unactivated alkanes, a process that could potentially be applied to the functionalization of compounds like 3-(2-(Ethylthio)benzamido)cyclohexyl phenylcarbamate (B. L. Tran, Bijie Li, M. Driess, & J. Hartwig, 2014).

Physico-Chemical Properties

Understanding the physico-chemical properties of chemical compounds is crucial for determining their potential applications. Stankovicová et al. (2014) conducted a study on the physico-chemical properties of potential beta-adrenolytics, showcasing the importance of lipophilicity, surface activity, and adsorbability in drug design and development. This research underscores the significance of assessing similar properties for 3-(2-(Ethylthio)benzamido)cyclohexyl phenylcarbamate (M. Stankovicová, Ž. Bezáková, P. Mokrý, P. Salát, M. Kocik, & J. Csöllei, 2014).

Potential Applications in Material Science and Pharmacology

Research on related compounds has explored applications ranging from material science to pharmacology. For example, Faridbod et al. (2009) investigated the fluorescence enhancement of Er3+ ion by Glibenclamide, demonstrating the utility of certain compounds in developing fluorimetric probes. This suggests potential research avenues for 3-(2-(Ethylthio)benzamido)cyclohexyl phenylcarbamate in areas such as sensing, imaging, and diagnostics (F. Faridbod, M. Ganjali, B. Larijani, & P. Norouzi, 2009).

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard analysis involves studying the toxicity, flammability, and environmental impact of the compound. Material Safety Data Sheets (MSDS) are often used as a source of this information.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be pursued, and improvements that could be made to the synthesis process.